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Compound of Interest

Compound Name: Molindone

Cat. No.: B1677401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical
properties of Molindone, an antipsychotic medication used in the management of
schizophrenia. The information is intended for researchers, scientists, and professionals
involved in drug development and medicinal chemistry.

Chemical Properties of Molindone

Molindone is a dihydroindolone derivative with a unique chemical structure that distinguishes it
from other classes of antipsychotics like phenothiazines and butyrophenones.[1] Its chemical
and physical properties are summarized in the table below.
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Property Value Source

3-Ethyl-2-methyl-5-(morpholin-

IUPAC Name 4-ylmethyl)-1,5,6,7-tetrahydro- [2]
4H-indol-4-one

Molecular Formula C16H24N202 [2]

Molar Mass 276.38 g/mol [2]

Melting Point 180-181 °C [3114]

pKa (Strongest Basic) 6.65 (Predicted) [5]

Water Solubility 19 mg/mL [3]

DMF: 2 mg/mL, DMSO: 2
Solubility in Organic Solvents mg/mL, Ethanol: 2 mg/mL, [6]
PBS (pH 7.2): 10 mg/mL

Appearance Off-white solid [3]

Synthesis of Molindone

The primary method for the synthesis of Molindone is the Mannich reaction.[7] This three-
component condensation reaction involves an aminoalkylation of an acidic proton located on
the indole ring of a key intermediate.

Synthesis Workflow

The overall synthetic workflow for Molindone can be visualized as a three-step process
starting from the formation of an indole intermediate, followed by the crucial Mannich reaction,
and concluding with the isolation and purification of the final product.
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A high-level overview of the Molindone synthesis workflow.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of Molindone hydrochloride,

based on procedures outlined in the patent literature.[7][8]
Step 1: Synthesis of 2-methyl-3-ethyl-4-0x0-4,5,6,7-tetrahydroindole

This intermediate is synthesized through a multi-step process involving the reaction of 2,3-
pentanedione with hydroxylamine hydrochloride to form an oxime, which is then reacted with

1,3-cyclohexanedione.
Step 2: Synthesis of Molindone via Mannich Reaction
e Reactants:
o 2-methyl-3-ethyl-4-ox0-4,5,6,7-tetrahydroindole
o Morpholine hydrochloride
o Paraformaldehyde

e Solvent:
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o An alcohol solvent such as methanol or ethanol.[8]

o Catalyst:
o A mineral acid, such as hydrochloric acid, is used to catalyze the reaction.[8]
e Procedure:

o To a reaction vessel, add the 2-methyl-3-ethyl-4-ox0-4,5,6,7-tetrahydroindole, morpholine
hydrochloride, and paraformaldehyde in an appropriate molar ratio (e.g., 1:1.35:1.5).[8]

o Add the alcohol solvent and adjust the pH to be acidic with the mineral acid.
o Heat the reaction mixture to a temperature between 50-55°C and stir for several hours.[8]

o After the initial reaction period, increase the temperature to reflux and continue the
reaction until completion, monitoring the progress by a suitable analytical method like
HPLC.[8]

o Upon completion, the reaction mixture contains Molindone hydrochloride.
Step 3: Isolation and Purification of Molindone
e Cool the reaction mixture and separate any unreacted starting material.
» Basify the mother liquor to precipitate the crude Molindone free base.

e The crude product can be further purified by recrystallization from a suitable solvent to yield
high-purity Molindone.

Mechanism of Action and Metabolic Pathway

Molindone's antipsychotic effects are primarily attributed to its antagonism of dopamine D2
receptors in the brain.[9] It also exhibits some interaction with serotonin receptors, which may
contribute to its overall pharmacological profile.

Signaling Pathway
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The primary mechanism of action involves the blockade of postsynaptic D2 dopamine
receptors in the mesolimbic pathway of the brain. This action reduces the excessive
dopaminergic activity associated with the positive symptoms of schizophrenia.
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Molindone's antagonism of the D2 dopamine receptor.

Metabolic Pathway

Molindone undergoes extensive metabolism in the liver, with as many as 36 different
metabolites being identified.[10] Less than 3% of the drug is excreted unchanged in the urine
and feces.[10] The extensive hepatic metabolism is a key pharmacokinetic feature of

Molindone.
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A simplified overview of Molindone's metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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